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Compound of Interest

Compound Name:
methyl (3S)-3-amino-3-

phenylpropanoate

Cat. No.: B028698 Get Quote

An In-Depth Technical Guide to the Safe Handling of Methyl (3S)-3-amino-3-
phenylpropanoate and its Hydrochloride Salt

Introduction
Methyl (3S)-3-amino-3-phenylpropanoate and its hydrochloride salt are important chiral

building blocks in organic synthesis, notably serving as key intermediates in the production of

various pharmaceuticals.[1][2] Given their application in research and drug development, a

thorough understanding of their chemical properties and associated hazards is paramount for

ensuring laboratory safety. This guide provides a comprehensive overview of the essential

safety protocols and handling procedures for both the free base and hydrochloride salt forms of

this compound, designed for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A clear distinction between the free base and its hydrochloride salt is crucial for safe handling,

as their physical properties can differ. The hydrochloride salt is often preferred for its increased

stability and ease of handling as a crystalline solid.
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Property
Methyl (3S)-3-amino-3-
phenylpropanoate (Free
Base)

Methyl (3S)-3-amino-3-
phenylpropanoate HCl

CAS Number 37088-66-7[2][3] 144494-72-4[1][4][5][6]

Molecular Formula C10H13NO2[2][3][7][8] C10H14ClNO2[4][6]

Molecular Weight 179.22 g/mol [2][3][7][8] 215.68 g/mol [4][6]

Appearance Pale yellow low-melting solid[2]
Off-white or white

powder/crystals[1]

Boiling Point ~283.0 °C (Predicted)[2][3][9] 317.4 °C at 760 mmHg[1]

Storage Temperature
Store in a freezer under

-20°C[2][3][9]
Inert atmosphere, 2-8°C[10]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, Methanol[2][3]

Data not widely available, but

expected to have good

solubility in water and polar

organic solvents.

Hazard Identification and Toxicological Profile
The primary safety data available pertains to the hydrochloride salt, which is classified under

the Globally Harmonized System (GHS). The free base is expected to have a similar hazard

profile, but specific data is lacking.

GHS Classification (for Hydrochloride Salt):[6]

Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning[1][10]

Hazard Statements:

H302: Harmful if swallowed[5][6]

H315: Causes skin irritation[1][5][6]
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H319: Causes serious eye irritation[1][5][6]

H335: May cause respiratory irritation[1][5][6]

Precautionary Statements:

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling),

P271 (Use only in a well-ventilated area), P280 (Wear protective gloves/eye

protection/face protection)[1][11][12]

Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340

(IF INHALED: Remove person to fresh air), P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to

do. Continue rinsing)[1][11][13]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up)[1][12]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant)[1][12]

Toxicological Summary: While specific LD50 data is not readily available in the provided

results, the H302 classification indicates acute oral toxicity. The primary hazards are associated

with irritation to the skin, eyes, and respiratory system upon direct contact or inhalation.[6]

Exposure Controls and Personal Protective
Equipment (PPE)
Controlling exposure is fundamental to the safe handling of this chemical. A combination of

engineering controls and appropriate PPE is required.

Engineering Controls:

Work should be conducted in a well-ventilated laboratory, preferably within a chemical

fume hood, especially when handling the powder to prevent inhalation of dust.[11][12]

Emergency eye wash fountains and safety showers must be readily accessible in the

immediate vicinity of any potential exposure.[11]
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Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or glasses that conform to

OSHA's 29 CFR 1910.133 or European Standard EN166 regulations. A face shield may be

necessary for operations with a higher risk of splashing.[11][13]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin exposure.[11][13]

Respiratory Protection: Under normal use conditions with adequate engineering controls

(i.e., in a fume hood), respiratory protection may not be necessary. If dust is generated

outside of a contained system, a particle filter respirator is recommended.[11][13]

Safe Handling and Storage Procedures
Adherence to strict protocols for handling and storage is critical to minimize risk.

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly and that the

work area (fume hood) is clean and uncluttered.

Weighing and Transfer: Conduct all weighing and transfer operations of the solid compound

within a fume hood to contain any dust.

Avoidance of Contact: Do not breathe dust or vapors.[11][13] Avoid contact with skin and

eyes.[13]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[13] Do not eat, drink,

or smoke in the laboratory.[11]

Storage Protocol:

Store the compound in a tightly closed container.[12][13]

Free Base (CAS 37088-66-7): Keep in a dark place, under an inert atmosphere, and stored

in a freezer at temperatures below -20°C.[2][3][9]
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Hydrochloride Salt (CAS 144494-72-4): Store in a dry, cool, and well-ventilated place under

an inert atmosphere, at temperatures between 2-8°C.[10]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[13]

Workflow for Safe Handling:
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Preparation

Handling (in Fume Hood)

Post-Handling

Don PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood Operation

Weigh and Transfer Compound

Perform Reaction/Procedure

Securely Close Container

Clean Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly
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Spill Occurs

Assess Spill Size
Is it large or small?

Small Spill

Small

Large Spill

Large

Ensure Full PPE is Worn Evacuate Area
Alert Safety Officer

Contain spill with
inert absorbent material

Sweep/Scoop into
labeled waste container

Decontaminate Area

Dispose of waste
per regulations

Click to download full resolution via product page

Caption: Decision-making process for responding to a chemical spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. [11]* Specific Hazards: Thermal decomposition may generate carbon oxides.

[11]In a fire, containers may explode if heated under confinement. [11]* Protective

Equipment: Firefighters should wear self-contained breathing apparatus and full protective

gear. [14]

Disposal Considerations
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.

Chemical Waste: Dispose of the chemical and any contaminated materials in a designated,

approved hazardous waste container. [1]* Packaging: Do not reuse empty containers. They

should be treated as hazardous waste.

Consult with your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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